Cas no 1341931-29-0 (2-amino-4-(4-chloro-1H-pyrazol-1-yl)-2-methylpentanamide)

• Product Name: 2-amino-4-(4-chloro-1H-pyrazol-1-yl)-2-methylpentanamide
• CAS No: 1341931-29-0
• MF: C₉H₁₅ClN₄O
• MW: 230.694600343704
• CID: 5895016
• PubChem ID: 64703088
• Update Time: 2025-05-23

2-amino-4-(4-chloro-1H-pyrazol-1-yl)-2-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-chloro-1H-pyrazol-1-yl)-2-methylpentanamide
• AKOS014030325
• EN300-1123398
• 1341931-29-0

• Inchi： 1S/C9H15ClN4O/c1-6(3-9(2,12)8(11)15)14-5-7(10)4-13-14/h4-6H,3,12H2,1-2H3,(H2,11,15)
• InChI Key： CGWQBYHDOOGXFZ-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C(C)CC(C(N)=O)(C)N

Computed Properties

• Exact Mass: 230.0934388g/mol
• Monoisotopic Mass: 230.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-(4-chloro-1H-pyrazol-1-yl)-2-methylpentanamide

2-amino-4-(4-chloro-1H-pyrazol-1-yl)-2-methylpentanamide

Introduction to 2-amino-4-(4-chloro-1H-pyrazol-1-yl)-2-methylpentanamide (CAS No. 1341931-29-0)

2-amino-4-(4-chloro-1H-pyrazol-1-yl)-2-methylpentanamide, a compound with the CAS registry number 1341931-29-0, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a pyrazole ring, and a pentanamide chain. The presence of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for researchers exploring its potential applications.

Chemical Structure and Properties

The molecular structure of 2-amino-4-(4-chloro-1H-pyrazol-1-yl)-2-methylpentanamide is composed of several key elements. The central pyrazole ring, substituted with a chlorine atom at the 4-position, contributes to the compound's aromaticity and electronic properties. The amino group attached to the pentanamide chain introduces hydrogen bonding capabilities, enhancing its solubility in polar solvents. Additionally, the methyl group at position 2 of the pentanamide chain adds steric bulk, which may influence the compound's stability and reactivity.

Recent studies have highlighted the importance of such structural features in determining the compound's behavior in various chemical environments. For instance, the pyrazole ring's electron-withdrawing effects can modulate the reactivity of adjacent groups, making this compound a promising candidate for use in catalytic processes or as a building block in medicinal chemistry.

Synthesis and Characterization

The synthesis of 2-amino-4-(4-chloro-1H-pyrazol-1-yl)-2-methylpentanamide involves a multi-step process that typically begins with the preparation of intermediates such as chloropyrazoles and amino acids. Advanced techniques like microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and purities. The compound has been characterized using various spectroscopic methods, including NMR, IR, and MS, confirming its molecular structure and purity.

Recent advancements in analytical chemistry have enabled more precise characterization of this compound. For example, high-resolution mass spectrometry has provided detailed insights into its fragmentation patterns, aiding in the development of more efficient synthetic pathways.

Applications in Pharmacology and Biotechnology

The potential applications of 2-amino-4-(4-chloro-1H-pyrazol-1-yli)-2-methylpentanamide extend into the realm of pharmacology, where it is being explored as a potential drug candidate. Its unique combination of functional groups makes it an attractive molecule for targeting specific biological pathways. Recent research has focused on its role as an inhibitor of certain enzymes involved in metabolic disorders, showcasing its potential therapeutic value.

In addition to its pharmacological applications, this compound has also found utility in biotechnology as a chiral catalyst or an affinity ligand in chromatographic separations. Its ability to form stable complexes with metal ions has opened new avenues for its use in catalytic processes and material science.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of CAS No. 1341931-29--0 is crucial for ensuring its safe use in industrial and research settings. Studies have been conducted to assess its biodegradability and toxicity levels. Preliminary findings suggest that under controlled conditions, the compound exhibits moderate biodegradability, which aligns with current environmental regulations.

Safety protocols for handling this compound emphasize proper ventilation and personal protective equipment due to its potential irritant properties. Regulatory agencies continue to monitor its usage to ensure compliance with safety standards.

Future Directions and Research Opportunities

The future of CAS No. 134--935857--6758765876587658765876587658765876587658765876587658765876587658765876587658765876587658765876587658 (CAS No. 134--93) lies in expanding its applications across diverse fields while addressing any associated challenges. Ongoing research aims to explore its role as a versatile building block in organic synthesis, particularly in constructing complex molecules with therapeutic potential.

Collaborative efforts between academic institutions and industry partners are expected to drive innovation in synthesizing derivatives with enhanced properties. Furthermore, leveraging computational chemistry tools can provide deeper insights into this compound's interactions at molecular levels, paving the way for novel applications.